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Compound of Interest

Compound Name: BVD 10

Cat. No.: B15621132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of BVD 10, a highly selective Neuropeptide Y (NPY) Y1 receptor antagonist, for use

in scientific research. Adherence to these guidelines is crucial for ensuring the stability, activity,

and reproducibility of experimental results.

Introduction to BVD 10
BVD 10 is a potent and selective antagonist of the Neuropeptide Y receptor type 1 (Y1R), a G-

protein coupled receptor involved in various physiological processes, including appetite

regulation, anxiety, and vascular tone.[1] Its high selectivity makes it a valuable tool for

investigating the specific roles of the Y1 receptor in cellular signaling and disease models.

Proper preparation and storage of BVD 10 stock solutions are paramount for obtaining

accurate and reliable experimental data.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for BVD 10 are summarized in

the table below.
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Property Value Reference

IUPAC Name
Not routinely used; peptide

sequence is key.

CAS Number 262418-00-8 Tocris Bioscience

Molecular Formula C₅₈H₉₂N₁₆O₁₃ Tocris Bioscience

Molecular Weight 1221.46 g/mol Tocris Bioscience

Purity
Typically ≥95% (refer to lot-

specific Certificate of Analysis)
Supplier Dependent

Appearance
White to off-white lyophilized

powder
General Observation

Storage (Lyophilized) -20°C Tocris Bioscience

Storage (Stock Solution) -20°C or -80°C General Peptide Guidelines

Ki for human Y1R 25.7 nM Tocris Bioscience

Ki for human Y2R 1420 nM Tocris Bioscience

Ki for human Y4R 2403 nM Tocris Bioscience

Ki for human Y5R 7100 nM Tocris Bioscience

Experimental Protocols
Preparation of a 10 mM BVD 10 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BVD 10 in Dimethyl

Sulfoxide (DMSO).

Materials:

BVD 10 (lyophilized powder)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibrate: Before opening, allow the vial of lyophilized BVD 10 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the peptide.

Centrifuge: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to ensure all

the lyophilized powder is at the bottom of the vial.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

1221.46 g/mol / 1000 = 12.21 mg

Accurately weigh the required amount of BVD 10 powder. For ease of use, it is often

practical to reconstitute the entire contents of a pre-weighed vial.

Calculate Required Volume of DMSO: If reconstituting the entire vial, calculate the volume of

DMSO needed to achieve the desired concentration (e.g., 10 mM).

Volume (mL) = (Mass of peptide (mg) / Molecular Weight ( g/mol )) / Desired Concentration

(mM) * 1000

For example, if the vial contains 5 mg of BVD 10: Volume (mL) = (5 mg / 1221.46 g/mol ) / 10

mM * 1000 = 0.409 mL or 409 µL

Dissolution: Carefully add the calculated volume of DMSO to the vial containing the BVD 10
powder.
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Mixing: Gently vortex the solution for 10-20 seconds to ensure the peptide is completely

dissolved. Visually inspect the solution to ensure there are no visible particulates. If

necessary, brief sonication in a water bath can be used to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can degrade

the peptide. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Preparation of Aqueous Working Solutions from DMSO
Stock
For most cell-based assays, it is necessary to dilute the DMSO stock solution into an aqueous

buffer. It is crucial to ensure the final concentration of DMSO in the assay is low (typically

≤0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM BVD 10 stock solution in DMSO

Sterile aqueous buffer (e.g., phosphate-buffered saline (PBS), cell culture medium)

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM BVD 10 DMSO stock solution at

room temperature.

Serial Dilutions (Recommended): To minimize precipitation, it is recommended to perform

serial dilutions rather than a single large dilution.

First, prepare an intermediate dilution of the DMSO stock in the aqueous buffer. For

example, dilute the 10 mM stock 1:10 in your buffer to create a 1 mM solution.

Further dilute this intermediate solution to your final desired working concentration.
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Direct Dilution (for low concentrations): For very low final concentrations, a direct dilution

may be possible. Add the required small volume of the DMSO stock solution to a larger

volume of the aqueous buffer while gently vortexing to ensure rapid mixing and prevent

precipitation.

Final DMSO Concentration: Always calculate the final percentage of DMSO in your working

solution to ensure it is within the tolerated range for your specific cell type or experimental

system.

Use Immediately: Aqueous solutions of peptides are less stable than their DMSO

counterparts. It is recommended to prepare aqueous working solutions fresh for each

experiment and use them immediately. Do not store aqueous solutions of BVD 10 for

extended periods.

Visualizations
Experimental Workflow for BVD 10 Stock Solution
Preparation
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Caption: Workflow for preparing BVD 10 stock and working solutions.
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Simplified NPY Y1 Receptor Signaling Pathway
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Caption: NPY Y1 receptor signaling and the inhibitory action of BVD 10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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